Cas no 36603-49-3 (2-(4-Bromophenoxy)tetrahydropyran)

2-(4-Bromophenoxy)tetrahydropyran is a brominated aromatic ether featuring a tetrahydropyranyl (THP) protecting group. This compound is primarily utilized in organic synthesis as an intermediate for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The THP group enhances stability and solubility, facilitating selective reactions under controlled conditions. The presence of the bromine atom at the para position of the phenoxy moiety allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its well-defined reactivity and compatibility with diverse reaction conditions make it a valuable building block for researchers developing advanced chemical entities. Proper handling under inert conditions is recommended to maintain purity and stability.

2-(4-Bromophenoxy)tetrahydropyran structure

36603-49-3 structure

Product Name:2-(4-Bromophenoxy)tetrahydropyran

CAS No:36603-49-3

MF:C₁₁H₁₃BrO₂

MW:257.123722791672

MDL:MFCD00091551

CID:89210

PubChem ID:24871417

Update Time:2025-06-07

2-(4-Bromophenoxy)tetrahydropyran Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromophenoxy)tetrahydro-2H-pyran
- 2-(4-Bromophenoxy)tetrahydropyran
- 2-(4-bromophenoxy)oxane
- 2-(4-Bromophenoxy)-pyran
- 4-Bromophenyl THP ether
- p-(2-Tetrahydropyranyloxy)phenyl bromide
- p-(Tetrahydropyranyloxy)phenyl bromide
- p-Bromotetrahydro-2-(pyranyloxy)benzene
- 2-(4-Bromophenoxy)-tetrahydro-2H-pyran
- 2-(4-Bromophenoxy)tetrahydro-2H-pyran, 98%
- InChI=1/C11H13BrO2/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h4-7,11H,1-3,8H
- AS-19861
- 4-(tetrahydropyran-2-yloxy)-1-bromobenzene
- Bromophenoxy)tetrahydro-2H-pyran
- 1-bromo-4-(tetrahydro-2H-pyran-2-yloxy)benzene
- 36603-49-3
- SCHEMBL5897
- 2H-Pyran, 2-(4-bromophenoxy)tetrahydro-
- DTXSID40405217
- 2-(4-Bromo-phenoxy)-tetrahydropyran
- AKOS005254799
- 4-Bromo-1-(2-tetrahydropyranoxy)benzene
- MFCD00091551
- 2-(4-bromophenoxy) tetrahydropyran
- SY066306
- 2-(4-Bromophenoxyl)tetrahydro-2H-pyran
- AMY947
- FT-0689900
- CS-W020167
- 2-(4-bromophenoxy)-tetrahydropyran
- H10126
- A874316
- -;2-(4-Bromophenoxy)tetrahydropyran
- MDL： MFCD00091551
- Inchi： 1S/C11H13BrO2/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h4-7,11H,1-3,8H2
- InChI Key： MXDQGXMBJCGRCB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)OC1CCCCO1

Computed Properties

Exact Mass: 256.01000
Monoisotopic Mass: 256.01
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.4
Topological Polar Surface Area: 18.5A^2

Experimental Properties

Color/Form: powder
Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 56-58 °C (lit.)
Boiling Point: 329.8℃ at 760 mmHg
Flash Point: 147.9°C
Refractive Index: 1.553
Solubility: Very slightly soluble (0.25 g/l) (25 º C),
Water Partition Coefficient: Slightly soluble in water.
PSA: 18.46000
LogP: 3.35450
Solubility: Not determined

2-(4-Bromophenoxy)tetrahydropyran Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Sealed in dry,2-8°C

2-(4-Bromophenoxy)tetrahydropyran Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Bromophenoxy)tetrahydropyran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A119001080-1kg	2-(4-Bromophenoxy)tetrahydro-2H-pyran	36603-49-3	98%	1kg	$684.00	2023-09-02
Chemenu	CM181946-1000g	2-(4-Bromophenoxy)tetrahydro-2H-pyran	36603-49-3	95+%	1000g	$736	2021-08-05
BAI LING WEI Technology Co., Ltd.	490189-10G	2-(4-Bromophenoxy)tetrahydro-2H-pyran, 98%	36603-49-3	98%	10G	￥ 404	2022-04-26
BAI LING WEI Technology Co., Ltd.	490189-50G	2-(4-Bromophenoxy)tetrahydro-2H-pyran, 98%	36603-49-3	98%	50G	￥ 1113	2022-04-26
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY066306-100g	2-(4-Bromophenoxy)tetrahydropyran	36603-49-3	≥97%	100g	¥1000.00	2025-04-15
Chemenu	CM181946-1000g	2-(4-Bromophenoxy)tetrahydro-2H-pyran	36603-49-3	95%+	1000g	$736	2022-09-29
abcr	AB205981-5 g	2-(4-Bromophenoxy)tetrahydropyran; 98%	36603-49-3		5 g	€78.00	2023-07-20
abcr	AB205981-25 g	2-(4-Bromophenoxy)tetrahydropyran; 98%	36603-49-3		25 g	€152.50	2023-07-20
abcr	AB205981-100 g	2-(4-Bromophenoxy)tetrahydropyran; 98%	36603-49-3		100 g	€358.30	2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B854812-25g	2-(4-Bromophenoxy)tetrahydropyran	36603-49-3	95%	25g	270.90	2021-05-17

2-(4-Bromophenoxy)tetrahydropyran Production Method

2-(4-Bromophenoxy)tetrahydropyran Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:36603-49-3)2-(4-BROMOPHENOXY)TETRAHYDRO-2H-PYRAN

Order Number:sfd1344

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

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2-(4-Bromophenoxy)tetrahydropyran Related Literature

1. A copper-based shuttling [2]rotaxane with two bidentate chelates in the axis: steric control of the motion

Jean-Paul Collin,Fabien Durola,Jacques Lux,Jean-Pierre Sauvage New J. Chem. 2010 34 34

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